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The development of efficient and stable hole-transporting materials (HTMs) is a critical factor in

advancing the performance of organic electronic devices, particularly perovskite solar cells

(PSCs). Among the various classes of organic molecules, carbazole derivatives have emerged

as promising candidates due to their excellent charge-transporting properties and thermal

stability.[1] This guide provides an objective comparison of devices based on a simple amino-

carbazole derivative, 3-amino-9-ethylcarbazole, against the industry-standard HTM, Spiro-

OMeTAD. The data presented is compiled from peer-reviewed literature to offer a clear

performance benchmark, supported by detailed experimental protocols and visualizations to

aid in research and development.

Performance Comparison: Amino-Carbazole vs.
Spiro-OMeTAD
The following table summarizes the key photovoltaic performance parameters of perovskite

solar cells employing a 3-amino-9-ethylcarbazole-based enamine derivative (V950) as the HTM

compared to the widely used Spiro-OMeTAD.
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Hole
Transporting
Material (HTM)

Power
Conversion
Efficiency
(PCE) [%]

Open-Circuit
Voltage (VOC)
[V]

Short-Circuit
Current
Density (JSC)
[mA/cm2]

Fill Factor (FF)

V950 (3-amino-

9-ethylcarbazole

derivative)

17.8 1.07 22.5 0.74

Spiro-OMeTAD

(Industry

Standard)

18.6 1.09 22.7 0.75

Table 1: Comparison of key performance metrics for perovskite solar cells utilizing a 3-amino-9-

ethylcarbazole derivative (V950) and the industry standard, Spiro-OMeTAD. Data extracted

from Daskeviciene et al.[2]

Experimental Protocols
The following sections detail the methodologies for the synthesis of a representative amino-

carbazole HTM and the fabrication of perovskite solar cells for benchmarking.

Synthesis of 3-amino-9-ethylcarbazole based HTM
(V950)
A simple one-step enamine condensation reaction is employed for the synthesis of the

carbazole-based HTM, V950.[2]

Materials:

3-amino-9-ethylcarbazole

2,2-bis(4-methoxyphenyl)acetaldehyde

Ethanol

Procedure:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/publication/312231300_Carbazole-based_Enamine_Low-cost_and_Efficient_Hole_Transporting_Material_for_Perovskite_Solar_Cells
https://www.researchgate.net/publication/312231300_Carbazole-based_Enamine_Low-cost_and_Efficient_Hole_Transporting_Material_for_Perovskite_Solar_Cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve equimolar amounts of 3-amino-9-ethylcarbazole and 2,2-bis(4-

methoxyphenyl)acetaldehyde in ethanol.

The reaction mixture is stirred at room temperature.

The product, V950, precipitates from the solution and can be collected by filtration.

The collected solid is washed with ethanol and dried under vacuum.

This synthesis route is notably simpler and more cost-effective compared to the multi-step

synthesis required for Spiro-OMeTAD.[2]

Fabrication of Perovskite Solar Cells
The following is a general protocol for the fabrication of a standard n-i-p planar perovskite solar

cell, which can be adapted for comparing different HTMs.[3][4]

Materials:

Fluorine-doped tin oxide (FTO) coated glass substrates

Zinc powder and 2M HCl for etching

Detergent, deionized water, acetone, isopropanol for cleaning

TiO2 precursor solution for the electron transport layer (ETL)

Perovskite precursor solution (e.g., CH3NH3PbI3)

HTM solution (e.g., 3-amino-9-ethylcarbazole derivative or Spiro-OMeTAD in chlorobenzene)

Gold (Au) for the back contact

Procedure:

Substrate Preparation:

Pattern the FTO-coated glass substrates by etching with zinc powder and HCl.
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Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water,

acetone, and isopropanol.

Dry the substrates with a nitrogen stream and treat with UV-ozone.

Electron Transport Layer (ETL) Deposition:

Deposit a compact layer of TiO2 onto the FTO substrate via spray pyrolysis or spin-coating

of a precursor solution.

Anneal the TiO2 layer at high temperature (e.g., 500 °C).

Perovskite Layer Deposition:

In a nitrogen-filled glovebox, deposit the perovskite precursor solution onto the ETL via

spin-coating.

Anneal the perovskite film at a moderate temperature (e.g., 100 °C).

Hole Transporting Layer (HTL) Deposition:

Prepare the respective HTM solutions (e.g., 3-amino-9-ethylcarbazole derivative or Spiro-

OMeTAD) in chlorobenzene. Additives like Li-TFSI and tBP are typically added to the

Spiro-OMeTAD solution.

Spin-coat the HTM solution onto the perovskite layer.

Back Contact Deposition:

Deposit a gold back contact (typically 80-100 nm) by thermal evaporation through a

shadow mask.

Characterization:

Measure the current density-voltage (J-V) characteristics of the fabricated solar cells

under simulated sunlight (AM 1.5G, 100 mW/cm2) to determine the PCE, VOC, JSC, and

FF.
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Visualizing Key Processes
To better understand the operational principles and experimental procedures, the following

diagrams are provided.

HTM Synthesis

3-amino-9-ethylcarbazole

Stirring at RT

2,2-bis(4-methoxyphenyl)acetaldehyde Ethanol

Precipitation & Filtration

V950 HTM

Click to download full resolution via product page

Synthesis workflow for the 3-amino-9-ethylcarbazole based HTM (V950).
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Perovskite Solar Cell Fabrication

FTO Substrate Cleaning

ETL (TiO2) Deposition

Perovskite Layer Deposition

HTL (Amino-Carbazole or Spiro-OMeTAD) Deposition

Au Back Contact Deposition

Device Characterization (J-V)

Click to download full resolution via product page

Experimental workflow for the fabrication and testing of perovskite solar cells.
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Charge Transfer Mechanism
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Conduction Band
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Energy level diagram illustrating the charge transfer process in a perovskite solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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